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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B086422 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitrophenethyl alcohol in a laboratory setting. The following

information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and minimize exposure risks.

Chemical and Physical Properties
Property Value Source

CAS Number 15121-84-3 [1][2]

Molecular Formula C8H9NO3 [1][2][3]

Molecular Weight 167.16 g/mol [3][4]

Appearance
Colorless to pale yellow solid

or dark brown liquid
[1][3]

Melting Point 2 °C (36 °F) [2]

Boiling Point 267 °C (513 °F) at 760 mmHg [2]

Flash Point
> 113 °C (> 235.4 °F) - closed

cup
[4]

Density 1.19 g/mL at 25 °C [2]

Solubility Insoluble in water [1][2][3]
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Hazard Identification and GHS Classification
2-Nitrophenethyl alcohol is a hazardous substance that requires careful handling. The GHS

classification indicates the following potential hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Source:[2]

When heated to decomposition, it may emit toxic vapors of nitrogen oxides (NOx)[1][3]. This

chemical is considered probably combustible[1][2][3].

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach is crucial for the safe handling of 2-Nitrophenethyl alcohol. The

following workflow outlines the necessary steps from preparation to post-handling procedures.
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Caption: Workflow for Safe Handling of 2-Nitrophenethyl Alcohol.
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Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for handling 2-Nitrophenethyl alcohol.

Body Part PPE Recommendation Standard/Specification

Respiratory

NIOSH-approved half-face

respirator with organic

vapor/acid gas cartridge and

dust/mist filter.

NIOSH

Hands

Chemical-resistant gloves

(e.g., Nitrile or Neoprene). Two

pairs of chemotherapy gloves

are recommended for handling

hazardous products.

ASTM D6978

Eyes/Face
Chemical safety goggles and a

face shield.

OSHA 29 CFR 1910.133 or

EN166

Body

Disposable gown made of

polyethylene-coated

polypropylene or other

resistant laminate material. A

lab coat is not sufficient.

N/A

Feet
Chemical-resistant, steel-toe

boots or shoes.
N/A

Sources:[1][2][5][6][7]

Experimental Protocols: Step-by-Step Guidance
1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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PPE Inspection: Inspect all PPE for damage before use. Ensure respirators are properly fit-

tested.

Work Area Setup: All handling of 2-Nitrophenethyl alcohol should occur within a certified

chemical fume hood to ensure adequate ventilation[1]. The work surface should be clean

and uncluttered.

2. Handling:

Weighing and Dilution: When weighing the neat chemical or preparing solutions, wear the

recommended respiratory protection[2].

Experimental Use: Avoid direct physical contact with the chemical[1]. Use appropriate tools

and techniques to minimize the generation of dusts or aerosols. Keep containers tightly

closed when not in use[5].

3. Post-Handling:

Decontamination: After handling, decontaminate all surfaces. Wipe the work area with 60-

70% ethanol followed by a soap and water solution[1][2].

PPE Removal: Remove PPE in a designated area, avoiding self-contamination. Dispose of

single-use PPE as hazardous waste.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Waste Management and Spill
Response
Proper disposal of 2-Nitrophenethyl alcohol and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal
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Caption: Waste Disposal Workflow for 2-Nitrophenethyl Alcohol.

Protocol for Waste Disposal:

Segregation: At the point of generation, segregate all waste containing 2-Nitrophenethyl
alcohol. This includes unused product, contaminated solvents, and disposable labware like

gloves and pipette tips[8]. Do not mix this waste with non-hazardous materials[8].

Containerization:

Chemical Waste: Use a designated, leak-proof, and chemically compatible container for

liquid and solid chemical waste[8]. The container must be kept tightly closed and should

not be filled beyond 90% of its capacity[9].

Contaminated Labware: Seal contaminated clothing and absorbent paper in a vapor-tight

plastic bag for disposal[2].

Labeling: Clearly label all waste containers with the contents, including the full chemical

name and associated hazards.
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Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources[1].

Professional Disposal: Arrange for the collection of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor[8].

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Remove Ignition Sources: If the chemical is spilled, remove all sources of ignition[2].

Containment: For small spills, absorb the material with an inert substance (e.g., sand, earth).

Cleanup:

Wear appropriate PPE, including respiratory protection.

Carefully collect the absorbed material and place it into a sealed container for disposal.

Wash the spill area with 60-70% ethanol followed by soap and water[1][2].

Verification: Do not re-enter the area until a safety officer has verified that it has been

properly cleaned[1][2].

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Inhalation

Move the victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[2]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 1-2 glasses of water to

dilute the chemical. Never give anything by

mouth to an unconscious person. Call a poison

control center or physician immediately.[1]

For all exposures, be prepared to transport the victim to a hospital for treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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